3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid

• Molecular Formula: C10H11NO3S
• Molecular Weight: 225.27 g/mol
• IUPAC Name: 3-(4-methylsulfanylanilino)-3-oxopropanoic acid
• InChI: InChI=1S/C10H11NO3S/c1-15-8-4-2-7(3-5-8)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
• InChI Key: PHLCOMFCLKMWJY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)CC(=O)O

Description

3-(4-(Methylthio)phenylamino)-3-oxopropanoic acid is a useful research compound. Its molecular formula is C10H11NO3S and its molecular weight is 225.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl 3-(4-(methylthio)phenylamino)-3-oxopropanoate (150 mg, 0.476 mmol) was dissolved in MeOH (1.5 ml). NaOH 1M (500 μl) was added, and the reaction was stirred at 40° C. for 2 hours to achieve completion. The reaction mixture was diluted with HCl 1N and extracted with EtOAc. The organic phase was washed with HCl 1N and brine, dried over Na2SO4 and concentrated under vacuum to give 3-(4-(methylthio)phenylamino)-3-oxopropanoic acid (90 mg, 84% yield).